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Compound of Interest

Compound Name: 4-Nitro-p-terphenyl

Cat. No.: B078885

Topic: 4-Nitro-p-terphenyl as a Wavelength Shifter in Liquid Argon Detectors

Introduction

Liquid argon (LAr) is a widely utilized detection medium in particle physics experiments,
primarily due to its excellent scintillation properties. Particle interactions in LAr produce vacuum
ultraviolet (VUV) scintillation light, predominantly at a wavelength of 128 nm. Standard
photodetectors, such as photomultiplier tubes (PMTs) and silicon photomultipliers (SiPMs),
have low detection efficiency at this wavelength. To overcome this limitation, wavelength
shifters (WLS) are employed to absorb the VUV photons and re-emit them at longer
wavelengths, typically in the blue or green region of the spectrum, where photodetectors are
more sensitive.[1]

An ideal wavelength shifter for liquid argon detectors should possess several key
characteristics:

e High absorption efficiency for 128 nm VUV light.

e High photoluminescence quantum yield (PLQY), meaning a high ratio of emitted to absorbed
photons.[1]

o Alarge Stokes shift, which is the difference between the absorption and emission peak
wavelengths, to minimize self-absorption.[1]
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» Fast re-emission time to preserve the timing information of the initial scintillation signal.
» Chemical stability and compatibility with the cryogenic liquid argon environment.

This document specifically addresses the potential use of 4-Nitro-p-terphenyl as a wavelength
shifter in liquid argon detectors. However, a comprehensive search of available scientific
literature and databases reveals a lack of specific data on the application of 4-Nitro-p-
terphenyl for this purpose. The introduction of a nitro (-NO2) group to an aromatic compound
often leads to the quenching of fluorescence, which would render it unsuitable as an efficient
wavelength shifter.[2][3][4] This is a likely reason for its absence in this field of research.

As a relevant and well-documented alternative, this document will provide detailed application
notes and protocols for p-Terphenyl (pTP), a known and studied wavelength shifter for liquid
argon detectors.[5][6][7][8]

p-Terphenyl (pTP) as a Wavelength Shifter

p-Terphenyl is an organic scintillator that has been investigated as a wavelength shifter in noble
liquid detectors.[5][6] It offers a viable alternative to the more commonly used Tetraphenyl
Butadiene (TPB).

Data Presentation: Properties of p-Terphenyl

The following tables summarize the key optical and physical properties of p-Terphenyl relevant
to its application as a wavelength shifter.

Property Value Reference
Chemical Formula CisHaia

Molar Mass 230.3 g/mol

Appearance White crystalline solid

Melting Point 212-214 °C

Boiling Point 383 °C

N Insoluble in water, soluble in
Solubility hot benzene
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Optical Property Value Conditions Reference

Absorption Peak
(A_abs)

~280 nm In solution

o Dependent on solvent
Emission Peak (A_em) ~340 -390 nm [7]
and temperature

Photoluminescence
Gaseous argon

Quantum Yield Comparable to TPB S
scintillation light
(PLQY)
Decay Time ~2.35ns - [7]

Experimental Protocols

This section outlines the general methodologies for the preparation and characterization of p-
Terphenyl as a wavelength shifter.

Protocol 1: Thin Film Deposition by Vacuum
Evaporation

Objective: To create a uniform thin film of p-Terphenyl on a substrate (e.g., acrylic, quartz, or
the window of a photodetector).

Materials:

e p-Terphenyl powder

e Substrate to be coated

e Vacuum evaporation chamber

e Crucible (e.g., molybdenum or tungsten boat)

o Thickness monitor (e.g., quartz crystal microbalance)

e Substrate holder and heater
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o Cleaning agents (e.g., isopropanol, deionized water)
Procedure:

o Substrate Preparation: Thoroughly clean the substrate to remove any organic residues and
dust. This can be achieved by ultrasonic cleaning in a sequence of solvents like isopropanol
and deionized water, followed by drying with nitrogen gas.

» Loading the Source: Place the p-Terphenyl powder into the crucible within the vacuum
chamber.

¢ Mounting the Substrate: Securely mount the cleaned substrate onto the holder in the
vacuum chamber, facing the crucible.

o Evacuation: Evacuate the chamber to a high vacuum, typically in the range of 10-° to 10~
torr, to ensure a long mean free path for the evaporated molecules.

e Deposition:

o Heat the crucible gradually to sublimate the p-Terphenyl. The evaporation temperature will
depend on the desired deposition rate.

o Monitor the deposition rate and film thickness in real-time using the thickness monitor. A
typical deposition rate is in the range of 0.1-1 A/s.

o The desired film thickness for optimal wavelength shifting efficiency is typically in the
range of 100-200 pg/cmz.[6]

e Cooling and Venting: Once the desired thickness is achieved, stop the heating and allow the
system to cool down before venting the chamber with an inert gas like nitrogen.

o Sample Removal: Carefully remove the coated substrate from the chamber.

Protocol 2: Measurement of Wavelength Shifting
Efficiency
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Objective: To determine the relative efficiency of the p-Terphenyl coating in converting VUV
light to visible light.

Materials:

e VUV light source (e.g., deuterium lamp, or an alpha source in an argon gas cell to generate
128 nm scintillation light)

e Monochromator to select the excitation wavelength
o Coated substrate in a sample holder (can be cooled to liquid argon temperatures)
o Photodetector (e.g., a calibrated PMT or SiPM) sensitive to the emitted light
e Spectrometer to measure the emission spectrum
o Reference sample with a known wavelength shifting efficiency (e.g., a standard TPB coating)
Procedure:
o Experimental Setup:
o Position the VUV light source to illuminate the coated substrate.

o Place the photodetector at a fixed angle and distance from the sample to collect the
emitted fluorescence.

o The entire setup may be placed in a vacuum chamber or a cryostat to allow for
measurements at cryogenic temperatures.

e Measurement of Emission Spectrum:
o Excite the p-Terphenyl coating with VUV light (e.g., 128 nm).

o Use the spectrometer to record the spectrum of the emitted light. This will determine the
emission peak wavelength.

» Relative Efficiency Measurement:
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o Measure the integrated light intensity from the p-Terphenyl coated sample using the
photodetector.

o Replace the p-Terphenyl sample with the reference sample (e.g., TPB) and measure its
integrated light intensity under the exact same conditions (light source intensity, geometry,
etc.).

o The relative wavelength shifting efficiency can be calculated as the ratio of the integrated
intensity of the p-Terphenyl sample to that of the reference sample, after correcting for the
guantum efficiency of the photodetector at the respective emission wavelengths.

Visualizations
Wavelength Shifting Process

The following diagram illustrates the fundamental principle of wavelength shifting in a liquid
argon detector.

Wavelength Shifting Mechanism

Liquid Argon Wavelength Shifter (p-Terphenyl)

Particle Interaction Excitation VUV Scintillation Absorption of Fluorescence S?S_ﬁ)'::is};%?oif Detection Photodetector
in Liquid Argon (128 nm) VUV Photon ) (PMT/SiPM)

Click to download full resolution via product page

Caption: Wavelength shifting process in a liquid argon detector.

Experimental Workflow for WLS Characterization

This diagram outlines the typical workflow for characterizing a wavelength shifting material like
p-Terphenyl.
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WLS Characterization Workflow

Sample Preparation

Substrate Cleaning

p-Terphenyl Deposition
(Vacuum Evaporation)

ptical Measurements

VUV Excitation
(e.g., 128 nm)

Measure Emission Measure Relative
Spectrum Quantum Yield
Data Analysis v
Determine Peak Calculate WLS
Emission Wavelength Efficiency

Click to download full resolution via product page

Caption: Workflow for p-Terphenyl WLS characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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